Cas no 1242907-11-4 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide)

• Product Name: 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide
• CAS No: 1242907-11-4
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8383
• CID: 5344438
• Update Time: 2025-06-26

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide
• 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(m-tolyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-methylphenyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide

• Inchi： 1S/C21H17ClN4O2/c1-14-3-2-4-17(11-14)23-20(27)13-25-9-10-26-19(21(25)28)12-18(24-26)15-5-7-16(22)8-6-15/h2-12H,13H2,1H3,(H,23,27)
• InChI Key： JHMYQRWEHGDWJJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C2C(N(C([H])=C([H])N2N=1)C([H])([H])C(N([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2

Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide

Introduction to 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide (CAS No. 1242907-11-4)

2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide, with the CAS number 1242907-11-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrazolo[1,5-a]pyrazine core, which is substituted with a 4-chlorophenyl group and an acetamide moiety linked to a 3-methylphenyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide involves several steps, including the formation of the pyrazolo[1,5-a]pyrazine core and subsequent functionalization. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies. The synthetic route typically involves the condensation of appropriate starting materials followed by selective functional group modifications to achieve the desired structure.

In terms of its biological activity, 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its activity as a selective inhibitor of protein kinases, which are crucial enzymes involved in cell signaling pathways. Protein kinases play a central role in numerous physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with various diseases, such as cancer and inflammatory disorders.

Recent studies have demonstrated that 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide exhibits potent inhibitory activity against specific protein kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest that the compound could be a valuable tool for investigating the roles of these kinases in disease pathogenesis and for developing targeted therapies. For instance, CDK inhibitors have shown promise in cancer treatment by blocking cell cycle progression and inducing apoptosis in tumor cells.

Beyond its kinase inhibitory properties, 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide has also been evaluated for its anti-inflammatory effects. Inflammation is a complex biological response to injury or infection and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the activity of key inflammatory mediators. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide has also been investigated to assess its suitability for therapeutic use. Pharmacokinetic studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

In conclusion, 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methylphenyl)acetamide (CAS No. 1242907-11-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various disease areas. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.